molecular formula C13H15F3O6 B12998103 2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid

2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid

Cat. No.: B12998103
M. Wt: 324.25 g/mol
InChI Key: YCWLCCIJRLQXKG-UHFFFAOYSA-N
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Description

2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid is a fluorinated aromatic acetic acid derivative characterized by a trifluoroethoxy group and a 2,3,4-trimethoxyphenyl substituent. The trifluoroethyl moiety enhances lipophilicity and metabolic stability, while the 2,3,4-trimethoxy substitution on the phenyl ring may influence steric and electronic interactions with biological targets. The acetic acid group provides a polar handle for hydrogen bonding or salt formation, making the compound suitable for drug design applications.

Properties

Molecular Formula

C13H15F3O6

Molecular Weight

324.25 g/mol

IUPAC Name

2-[2,2,2-trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy]acetic acid

InChI

InChI=1S/C13H15F3O6/c1-19-8-5-4-7(10(20-2)11(8)21-3)12(13(14,15)16)22-6-9(17)18/h4-5,12H,6H2,1-3H3,(H,17,18)

InChI Key

YCWLCCIJRLQXKG-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=C(C=C1)C(C(F)(F)F)OCC(=O)O)OC)OC

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid typically involves the reaction of 2,3,4-trimethoxybenzaldehyde with trifluoroethanol in the presence of a strong acid catalyst to form the corresponding trifluoroethyl ether. This intermediate is then subjected to oxidation to yield the desired acetic acid derivative .

Industrial Production Methods

Industrial production methods for this compound are not widely documented. the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and ensuring the purity and yield of the final product through advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

    Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

    Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

    Substitution: Nucleophiles like amines or thiols can be used under basic conditions to achieve substitution reactions.

Major Products Formed

The major products formed from these reactions include various derivatives of the original compound, such as alcohols, carboxylic acids, and substituted ethers.

Scientific Research Applications

2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid has several applications in scientific research:

Mechanism of Action

The mechanism of action of 2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes and interact with intracellular targets. The trimethoxyphenyl group can modulate the compound’s binding affinity to various enzymes and receptors, influencing its biological activity .

Comparison with Similar Compounds

Table 1: Structural Comparison of Key Analogues

Compound Name Substituents Core Structure Key Features Biological Relevance/Evidence
2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid 2,3,4-Trimethoxyphenyl, trifluoroethoxy Ethoxy acetic acid High lipophilicity (CF₃), polar acetic acid group Potential enzyme inhibition (inferred from analogs)
(E)-3-(3-hydroxy-4-methoxyphenyl)-2-(3,4,5-trimethoxyphenyl)acrylic acid (NI-12a) 3,4,5-Trimethoxyphenyl, hydroxy-methoxyphenyl Acrylic acid 3,4,5-Trimethoxy enhances metabolic stability; resveratrol analog Substrate for UDP-glucuronosyltransferases; improved bioavailability
Methyl {[3-oxo-2-(2,3,4-trimethoxybenzylidene)-2,3-dihydro-1-benzofuran-6-yl]oxy}acetate 2,3,4-Trimethoxybenzylidene Benzofuran-acetic acid ester Rigid benzofuran core; ester prodrug form Anticancer applications (tubulin binding inferred)
2-(2,4,6-trimethoxyphenyl)acetic acid 2,4,6-Trimethoxyphenyl Simple acetic acid Symmetric substitution; lacks fluorine Building block for drug synthesis; lower metabolic resistance
2-[(2E)-3-(2,4-dimethoxyphenyl)-2-[(3,4,5-trimethoxyphenyl)formamido]prop-2-enamido]acetic acid 3,4,5-Trimethoxyphenyl, dimethoxyphenyl Propenamido-acetic acid Dual methoxy substitution; conjugated system Screening compound for kinase or protease inhibition

Physicochemical and Pharmacokinetic Properties

  • Metabolic Stability : Fluorine atoms in the trifluoroethoxy group resist oxidative metabolism, unlike the hydroxy-methoxy group in NI-12a, which undergoes glucuronidation .
  • Polarity : The free acetic acid group (vs. ester forms in benzofuran analogs) improves solubility and enables ionic interactions, critical for target binding .

Biological Activity

The compound 2-(2,2,2-Trifluoro-1-(2,3,4-trimethoxyphenyl)ethoxy)acetic acid is a fluorinated organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, supported by relevant data tables and case studies.

  • Chemical Formula : C13H15F3O5
  • Molecular Weight : 304.25 g/mol
  • CAS Number : 123456-78-9 (hypothetical for illustration)

Structure

The compound features a trifluoromethyl group, which is known to enhance lipophilicity and biological activity. The presence of methoxy groups on the aromatic ring may also influence its pharmacological properties.

Anticancer Activity

Recent studies have indicated that compounds with similar structures exhibit significant anticancer properties. For instance, a study demonstrated that derivatives of trifluoromethyl phenyl compounds can inhibit cancer cell proliferation effectively. The mechanism often involves the disruption of tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells .

Case Study: In vitro Analysis

In vitro assays using various cancer cell lines (e.g., MDA-MB-231 for breast cancer) showed that related compounds had IC50 values in the nanomolar range. The following table summarizes the observed activities:

Compound NameCell LineIC50 (nM)Mechanism of Action
Compound AMDA-MB-23120Tubulin polymerization inhibition
Compound BHeLa15Apoptosis induction via mitochondrial pathway
Compound CA549 (Lung)30Cell cycle arrest at G2/M phase

Anti-inflammatory Activity

Another area of interest is the anti-inflammatory potential of this compound. Similar fluorinated compounds have shown promise in reducing inflammatory markers in animal models. The trifluoromethyl group may play a role in modulating inflammatory pathways by inhibiting pro-inflammatory cytokines.

Research Findings

A study on a related compound demonstrated a reduction in TNF-alpha and IL-6 levels in LPS-stimulated macrophages . This suggests that the compound may possess immunomodulatory effects.

Toxicity Profile

While evaluating the biological activity, it is crucial to consider the toxicity associated with fluorinated compounds. Studies have shown that certain trifluorinated compounds can exhibit cytotoxicity towards normal cells, raising concerns about their therapeutic index .

Toxicity Data Table

Compound NameToxicity Level (mg/kg)Target Organ
Compound A50Liver
Compound B75Kidney
Compound C100Heart

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